Cas no 288-26-6 (3H-1,2-Dithiole)

• Product Name: 3H-1,2-Dithiole
• CAS No: 288-26-6
• MF: C₃H₄S₂
• MW: 104.193858146667
• CID: 271508
• PubChem ID: 525331
• Update Time: 2025-04-19

3H-1,2-Dithiole Chemical and Physical Properties

Names and Identifiers

• 3H-1,2-Dithiole
• 1,2-Dithiacyclopentene
• 1,2-Dithiole
• 1,2-Dithiolene
• SCHEMBL22568
• Q18343387
• NDY9U8RY64
• 288-26-6
• DTXSID901031881
• 3H-1,2-dithiolene
• Ref.: J.Agric. Food Chem., Vol. 46, #1, 1998, 220-223
• 1,3-Dibicyclo[2.2.1]hepta-2,5-dien-2-yl-1,3-dichloro-1,3-bis[3-(trimethylsilyl)propyl]disiloxane

• Inchi： 1S/C3H4S2/c1-2-4-5-3-1/h1-2H,3H2
• InChI Key： PCGDBWLKAYKBTN-UHFFFAOYSA-N
• SMILES： S1CC=CS1

Computed Properties

• Exact Mass: 103.97552
• Monoisotopic Mass: 103.97544247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 48.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithioles 1,2-dithioles